2-[4-(1,3-Dithian-2-yl)phenyl]-1,3-dithiane

• Molecular Formula: C14H18S4
• Molecular Weight: 314.6 g/mol
• IUPAC Name: 2-[4-(1,3-dithian-2-yl)phenyl]-1,3-dithiane
• InChI: InChI=1S/C14H18S4/c1-7-15-13(16-8-1)11-3-5-12(6-4-11)14-17-9-2-10-18-14/h3-6,13-14H,1-2,7-10H2
• InChI Key: NFWKDVUMGQZQLY-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(SC1)C2=CC=C(C=C2)C3SCCCS3

Description

2-[4-(1,3-Dithian-2-yl)phenyl]-1,3-dithiane is a useful research compound. Its molecular formula is C14H18S4 and its molecular weight is 314.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a three-neck flask, 100 ml in inner volume, made of glass and provided with a stirrer, 4.0 g (30 mmols) of terephthal aldehyde and 30 g of dichloromethane were placed. The reactants, after having added 8.1 g (75 mmols) of 1,3-propane dithiol, were stirred continuously at 25° C. for 20 minutes and, after having subsequently added 6.3 ml (50 mmols) of a boron trifluoride diethyl ether complex, further stirred continuously at 25° C. for two hours, to form a white precipitate. The resultant white precipitate was filtered, to obtain 6.6 g (70% in yield) of 2,2′-(1,4-phenylene) bis-1,3-dithian (hereinafter referred to as “Intermediate (3)”).